Cas no 380626-32-4 (ETHYL 2-AMINO-4-(4-METHOXYPHENYL)THIAZOLE-5-CARBOXYLATE)

• Product Name: ETHYL 2-AMINO-4-(4-METHOXYPHENYL)THIAZOLE-5-CARBOXYLATE
• CAS No: 380626-32-4
• MF: C₁₃H₁₄N₂O₃S
• MW: 278.326861858368
• MDL: MFCD01411748
• CID: 877847
• PubChem ID: 29922258
• Update Time: 2025-05-20

ETHYL 2-AMINO-4-(4-METHOXYPHENYL)THIAZOLE-5-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-AMINO-4-(4-METHOXYPHENYL)THIAZOLE-5-CARBOXYLATE
• Ethyl 2-amino-4-(4-methoxyphenyl)-1,3-thiazole-5-carboxylate
• AB-601/30967058
• G74718
• VS-09202
• 380626-32-4
• DB-264916
• BBL029366
• Ethyl 2-imino-4-(4-methoxyphenyl)-2,3-dihydrothiazole-5-carboxylate
• AKOS005747263
• STL146889
• ALBB-021299
• DTXSID00652189
• CS-0298856
• EN300-302725
• MFCD01411748
• 5-thiazolecarboxylic acid, 2-amino-4-(4-methoxyphenyl)-, ethyl ester

• MDL： MFCD01411748
• Inchi： 1S/C13H14N2O3S/c1-3-18-12(16)11-10(15-13(14)19-11)8-4-6-9(17-2)7-5-8/h4-7H,3H2,1-2H3,(H2,14,15)
• InChI Key： YHJVTNQLQOBMRK-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1C(=O)OCC)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 278.07300
• Monoisotopic Mass: 278.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 102.68000
• LogP: 3.15880

ETHYL 2-AMINO-4-(4-METHOXYPHENYL)THIAZOLE-5-CARBOXYLATE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ETHYL 2-AMINO-4-(4-METHOXYPHENYL)THIAZOLE-5-CARBOXYLATE

Research Briefing on ETHYL 2-AMINO-4-(4-METHOXYPHENYL)THIAZOLE-5-CARBOXYLATE (CAS: 380626-32-4)

ETHYL 2-AMINO-4-(4-METHOXYPHENYL)THIAZOLE-5-CARBOXYLATE (CAS: 380626-32-4) is a thiazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. Thiazole derivatives are known for their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This compound, in particular, has been the subject of several studies aimed at exploring its synthetic utility and biological efficacy.

Recent research has focused on the synthesis and characterization of ETHYL 2-AMINO-4-(4-METHOXYPHENYL)THIAZOLE-5-CARBOXYLATE, with particular emphasis on its role as a key intermediate in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's utility in the synthesis of potent kinase inhibitors, which are critical in the treatment of various cancers. The study highlighted the compound's ability to serve as a scaffold for further functionalization, enabling the creation of derivatives with enhanced biological activity.

Another significant area of research involves the compound's potential as an antimicrobial agent. A 2022 study in Bioorganic & Medicinal Chemistry Letters investigated the antibacterial and antifungal activities of ETHYL 2-AMINO-4-(4-METHOXYPHENYL)THIAZOLE-5-CARBOXYLATE and its derivatives. The results indicated moderate to strong activity against a range of pathogenic bacteria and fungi, suggesting its promise as a lead compound for the development of new antimicrobial drugs. The study also noted the compound's favorable pharmacokinetic properties, such as good solubility and stability, which are essential for drug development.

In addition to its biological applications, ETHYL 2-AMINO-4-(4-METHOXYPHENYL)THIAZOLE-5-CARBOXYLATE has been explored for its role in material science. A 2023 publication in ACS Applied Materials & Interfaces reported the use of this compound in the synthesis of organic semiconductors. The study demonstrated that the thiazole core of the molecule could facilitate charge transport, making it a potential candidate for use in organic electronic devices. This interdisciplinary application underscores the versatility of the compound beyond traditional pharmaceutical uses.

Despite these promising findings, challenges remain in the optimization of ETHYL 2-AMINO-4-(4-METHOXYPHENYL)THIAZOLE-5-CARBOXYLATE for clinical or industrial use. Issues such as scalability of synthesis, cost-effectiveness, and potential toxicity need to be addressed in future studies. However, the current body of research provides a strong foundation for further exploration and development of this compound.

In conclusion, ETHYL 2-AMINO-4-(4-METHOXYPHENYL)THIAZOLE-5-CARBOXYLATE (CAS: 380626-32-4) represents a versatile and promising compound with applications spanning medicinal chemistry, antimicrobial therapy, and material science. Ongoing research continues to uncover its potential, and future studies are expected to further elucidate its mechanisms of action and optimize its properties for practical applications. This compound is a testament to the importance of thiazole derivatives in advancing scientific and technological innovation.